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Compound of Interest

Compound Name: 1-Decyl-4-isocyanobenzene

Cat. No.: B15414606

Technical Guide: 1-Decyl-4-isocyanobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical data, synthesis, and
potential experimental workflows for 1-Decyl-4-isocyanobenzene. Due to the limited
availability of a specific CAS number in public databases for this compound, this guide infers
properties and protocols based on its direct precursor, 4-Decylaniline, and established
synthetic methodologies for aryl isocyanides.

Chemical Data

While a specific CAS Registry Number for 1-Decyl-4-isocyanobenzene has not been
identified in publicly accessible databases, its molecular formula is C17H2sN. Quantitative data
for its direct precursor, 4-Decylaniline, is readily available and provides a basis for
understanding the physicochemical properties of the final compound.

Table 1: Chemical Data for 4-Decylaniline (Precursor)
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Property Value CAS Number
Molecular Formula CieH27N 37529-30-9
Molecular Weight 233.39 g/mol 37529-30-9
Melting Point 23-25°C 37529-30-9[1]
Boiling Point 218-220 °C at 14 mmHg 37529-30-9[1][2]
Density 0.895 g/cm? 37529-30-9[3]
Refractive Index 151 37529-30-9[1]

Solubility

Insoluble in water

37529-30-9[2]

Synthesis Protocol

The synthesis of 1-Decyl-4-isocyanobenzene can be achieved through a two-step process

starting from 4-Decylaniline. This involves the formylation of the aniline to yield N-(4-

decylphenyl)formamide, followed by the dehydration of the formamide to the target isocyanide.

Step 1: Formylation of 4-Decylaniline

Reaction:

4-Decylaniline + Formic Acid — N-(4-decylphenyl)formamide + H20

Methodology:

 In a round-bottom flask equipped with a reflux condenser, dissolve 4-Decylaniline (1

equivalent) in an excess of formic acid.

o Heat the reaction mixture to reflux and maintain for 4-6 hours.

e Monitor the reaction progress using Thin Layer Chromatography (TLC).

» Upon completion, allow the mixture to cool to room temperature.

e Pour the cooled mixture into ice-water to precipitate the N-(4-decylphenyl)formamide.
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« Filter the precipitate, wash thoroughly with water until the filtrate is neutral, and dry under

vacuum.

Step 2: Dehydration of N-(4-decylphenyl)formamide

Reaction:

N-(4-decylphenyl)formamide + Dehydrating Agent — 1-Decyl-4-isocyanobenzene +
Byproducts

Methodology (using Phosphorus Oxychloride):

 In athree-necked flask equipped with a dropping funnel, a mechanical stirrer, and a nitrogen
inlet, dissolve N-(4-decylphenyl)formamide (1 equivalent) in a suitable anhydrous solvent
such as dichloromethane or pyridine.

e Cool the solution to 0 °C in an ice bath.

« Slowly add phosphorus oxychloride (POCIs, 1.1 equivalents) dropwise to the cooled solution
while stirring vigorously.

 After the addition is complete, allow the reaction mixture to stir at O °C for 1-2 hours, then let
it warm to room temperature and stir for an additional 2-4 hours.

¢ Monitor the reaction by TLC or infrared spectroscopy (disappearance of the amide C=0
stretch and appearance of the isocyanide -N=C stretch).

» Once the reaction is complete, carefully pour the mixture into a beaker of ice-cold saturated
sodium bicarbonate solution to neutralize the excess acid.

o Extract the aqueous layer with dichloromethane or diethyl ether.
o Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate.

o Remove the solvent under reduced pressure. The crude product can be purified by column
chromatography on silica gel.

Experimental Workflow and Logical Relationships
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The synthesis and subsequent use of 1-Decyl-4-isocyanobenzene in a research context can
be visualized as a logical workflow.

Synthesis Workflow

4-Decylaniline

ormylation

N-(4-decylphenyl)formamide

ehydration

1-Decyl-4-isocyanobenzene

Potential Research Applications

Spectroscopic Reactivity Studies
Characterization (NMR, IR, MS) (e.g., Ugi, Passerini reactions)

i

Biological Screening
(e.g., Cytotoxicity, Antimicrobial)

Click to download full resolution via product page
Caption: Synthesis and application workflow for 1-Decyl-4-isocyanobenzene.

Signaling Pathways

Currently, there is no specific information available in the scientific literature regarding the
interaction of 1-Decyl-4-isocyanobenzene with known signaling pathways. Given its structure,
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it could be investigated for its potential to modulate pathways involved in cellular processes
where lipophilic compounds play a role. A hypothetical screening workflow is presented below.

1-Decyl-4-isocyanobenzene

'

Cancer Cell Lines

l

Cytotoxicity Assay
(e.g., MTT, XTT)

:

Hit Identification

l

Pathway Analysis
(e.g., Western Blot, RNA-Seq)

l

Target Identification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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